Cas no 82639-77-8 (Hexane, 1,1,1,3,6-pentachloro-)

• Product Name: Hexane, 1,1,1,3,6-pentachloro-
• CAS No: 82639-77-8
• MF: C₆H₉Cl₅
• MW: 258.40065741539
• CID: 687322
• PubChem ID: 11086439
• Update Time: 2025-04-19

Hexane, 1,1,1,3,6-pentachloro- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1,1,1,3,6-pentachloro-
• 1,1,1,3,6-pentachlorohexane
• 82639-77-8
• DTXSID20454748

• Inchi： 1S/C6H9Cl5/c7-3-1-2-5(8)4-6(9,10)11/h5H,1-4H2
• InChI Key： NAYVMIVABKMOCK-UHFFFAOYSA-N
• SMILES： ClC(CC(Cl)(Cl)Cl)CCCCl

Computed Properties

• Exact Mass: 257.911739g/mol
• Monoisotopic Mass: 255.914689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų